![molecular formula C18H25FN2O B5835147 1-(cyclohexylacetyl)-4-(4-fluorophenyl)piperazine](/img/structure/B5835147.png)
1-(cyclohexylacetyl)-4-(4-fluorophenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(cyclohexylacetyl)-4-(4-fluorophenyl)piperazine, commonly known as CFPP, is a chemical compound that belongs to the class of piperazine derivatives. It has been widely studied for its potential applications in various areas of scientific research, including medicinal chemistry, neuroscience, and pharmacology.
Mechanism of Action
CFPP acts as a selective agonist for the 5-HT1A receptor, which is a subtype of the serotonin receptor. It has been shown to increase the activity of the serotonergic system in the brain, leading to anxiolytic and antidepressant effects. It also has affinity for the dopamine D2 receptor, which may contribute to its antipsychotic effects.
Biochemical and Physiological Effects:
CFPP has been shown to have a range of biochemical and physiological effects, including anxiolytic, antidepressant, and antipsychotic effects. It has also been shown to have effects on various neurotransmitter systems, including the serotonin and dopamine systems. In animal studies, it has been shown to increase the levels of serotonin and dopamine in the brain, leading to an increase in mood and a decrease in anxiety and depression.
Advantages and Limitations for Lab Experiments
One of the major advantages of CFPP is its selectivity for the 5-HT1A receptor, which allows for targeted studies of the serotonergic system. It also has a relatively long half-life, which makes it suitable for use in animal studies. However, one of the limitations of CFPP is its limited solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for research on CFPP. One area of interest is the development of more selective and potent agonists for the 5-HT1A receptor, which may have improved therapeutic potential for the treatment of neurological disorders. Another area of interest is the study of the effects of CFPP on other neurotransmitter systems, such as the glutamate and GABA systems. Finally, there is a need for further studies on the safety and toxicity of CFPP, particularly with regard to its potential for use as a drug candidate.
Synthesis Methods
The synthesis of CFPP involves the reaction of cyclohexanone with 4-fluoroaniline to form 1-(cyclohexylacetyl)-4-(4-fluorophenyl)piperazine. This reaction is catalyzed by a strong acid, such as hydrochloric acid or sulfuric acid. The resulting product is then purified through a series of filtration and crystallization steps to obtain a pure form of CFPP.
Scientific Research Applications
CFPP has been widely studied for its potential applications in various areas of scientific research. In medicinal chemistry, it has been investigated for its potential as a drug candidate for the treatment of various neurological disorders, such as anxiety and depression. In neuroscience, it has been used as a tool to study the function of various neurotransmitter systems, such as the serotonin and dopamine systems. In pharmacology, it has been studied for its potential as a ligand for various receptors, such as the 5-HT1A receptor.
Properties
IUPAC Name |
2-cyclohexyl-1-[4-(4-fluorophenyl)piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25FN2O/c19-16-6-8-17(9-7-16)20-10-12-21(13-11-20)18(22)14-15-4-2-1-3-5-15/h6-9,15H,1-5,10-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKNRHHBXCRTVIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CC(=O)N2CCN(CC2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.